Cas no 1177269-58-7 (6-Fluoro-[2,3'-bipyridin]-6'-amine)

• Product Name: 6-Fluoro-[2,3'-bipyridin]-6'-amine
• CAS No: 1177269-58-7
• MF: C₁₀H₈FN₃
• MW: 189.189024925232
• MDL: MFCD17677390
• CID: 1035238
• PubChem ID: 57327659
• Update Time: 2025-06-11

6-Fluoro-[2,3'-bipyridin]-6'-amine Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-[2,3'-bipyridin]-6'-amine
• 5-(6-fluoropyridin-2-yl)pyridin-2-amine
• SCHEMBL4021202
• 6-fluoro-2,3'-bipyridin-6'-amine
• SB54949
• A850112
• 1177269-58-7
• 6-fluoro-2,3' -bipyridin-6' -amine
• DTXSID20720839
• J-518707
• 6-Fluoro[2,3'-bipyridin]-6'-amine

• MDL： MFCD17677390
• Inchi： 1S/C10H8FN3/c11-9-3-1-2-8(14-9)7-4-5-10(12)13-6-7/h1-6H,(H2,12,13)
• InChI Key： SOUPLOMHUSDVHI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C2C=NC(=CC=2)N)=N1

Computed Properties

• Exact Mass: 189.07022543g/mol
• Monoisotopic Mass: 189.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 6-Fluoro-[2,3'-bipyridin]-6'-amine

Introduction to 6-Fluoro-[2,3'-bipyridin]-6'-amine (CAS No. 1177269-58-7)

6-Fluoro-[2,3'-bipyridin]-6'-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1177269-58-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This bipyridine derivative features a fluorine substituent at the 6-position of the second pyridine ring, which imparts unique electronic and steric properties to the molecule. The presence of two pyridine units linked through a central carbon atom creates a rigid structure that enhances binding affinity and selectivity, making it a valuable scaffold for the development of novel bioactive agents.

The fluorine atom in 6-Fluoro-[2,3'-bipyridin]-6'-amine plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. Fluorinated aromatic and heterocyclic compounds are widely recognized for their ability to improve metabolic stability, binding affinity, and oral bioavailability. In particular, fluorine substitution can enhance the lipophilicity of molecules, facilitating their penetration across biological membranes. This characteristic is particularly relevant in drug design, where optimizing membrane permeability is essential for achieving therapeutic efficacy.

6-Fluoro-[2,3'-bipyridin]-6'-amine belongs to the bipyridine class of compounds, which have been extensively studied for their potential applications in medicinal chemistry. Bipyridines are known for their ability to form stable complexes with various metal ions, making them useful in coordination chemistry and as ligands for metal-based therapeutics. Additionally, bipyridine derivatives have shown promise as kinase inhibitors, particularly in targeting tyrosine kinases that are implicated in cancer and inflammatory diseases.

The amine functional group at the 6'-position of 6-Fluoro-[2,3'-bipyridin]-6'-amine provides a site for further chemical modification, enabling the synthesis of more complex derivatives with tailored biological activities. This versatility makes it a valuable building block for medicinal chemists seeking to develop novel small-molecule drugs. The combination of the fluorine atom and the amine group introduces both hydrophobicity and reactivity, allowing for diverse functionalization strategies.

In recent years, there has been growing interest in using fluorinated bipyridines as scaffolds for the development of drugs targeting neurological disorders. For instance, studies have demonstrated that bipyridine-based compounds can interact with neurotransmitter receptors and ion channels, potentially offering therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. The fluorine substituent enhances the binding affinity of these compounds to their target proteins, improving their efficacy.

Another area where 6-Fluoro-[2,3'-bipyridin]-6'-amine shows promise is in the development of anticancer agents. Bipyridine derivatives have been investigated as inhibitors of aurora kinases, which are involved in cell cycle regulation and are often overexpressed in cancer cells. The introduction of a fluorine atom can fine-tune the binding properties of these compounds to aurora kinases, leading to more potent and selective inhibition. Preliminary studies suggest that 6-Fluoro-[2,3'-bipyridin]-6'-amine exhibits inhibitory activity against aurora A kinase, making it a promising candidate for further development.

The synthesis of 6-Fluoro-[2,3'-bipyridin]-6'-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions between halogenated bipyridines and fluorinated amine precursors. The use of transition metal catalysts such as palladium or copper is often employed to facilitate these transformations efficiently. Additionally, protecting group strategies may be necessary to prevent unwanted side reactions during synthesis.

The pharmacological evaluation of 6-Fluoro-[2,3'-bipyridin]-6'-amine has revealed several interesting properties. In vitro studies have shown that this compound exhibits moderate solubility in aqueous buffers due to its polar amine group and partially hydrophobic nature conferred by the bipyridine core and fluorine substituent. This solubility profile is favorable for drug formulation and administration. Furthermore, preliminary toxicity studies indicate that 6-Fluoro-[2,3'-bipyridin]-6'-amine is well-tolerated at tested doses in cell culture models.

Future research directions involving 6-Fluoro-[2,3'-bipyridin]-6'-amine include exploring its potential as an intermediate in drug discovery programs targeting various diseases. The compound's structural features make it an attractive candidate for further derivatization to enhance its pharmacological properties. Additionally, computational modeling techniques such as molecular docking can be employed to predict how this molecule interacts with biological targets at the atomic level.

The impact of fluorination on the electronic properties of bipyridines is another area of active investigation. Fluorine atoms are known electron-withdrawing groups that can influence molecular orbitals and reactivity patterns. By studying how fluorination affects the electronic structure of 6-Fluoro-[2,3'-bipyridin]-6 '-amine, researchers can gain insights into how this modification influences its biological activity. These insights may guide future modifications aimed at optimizing drug-like properties.

In conclusion, 6 - Fluoro - [ 2 , 3 ' - b i p y r i d i n ] - 6 ' - a m i n e ( C A S N o . 1 1 7 7 2 69 - 5 8 - 7 ) is a versatile bipyridine derivative with significant potential in pharmaceutical applications . Its unique structural features , including a fluorine substituent and an amine functional group , make it an attractive scaffold for drug discovery . Ongoing research continues to explore its applications in anticancer therapy , neurological disorders , and other areas where targeted small-molecule intervention is needed . As our understanding of molecular interactions advances , compounds like this are poised to play an increasingly important role in developing next-generation therapeutics .